Cas no 702670-05-1 (1H-PYRROLE-2-CARBOXYLIC ACID, 1-[(3-CHLOROPHENYL)METHYL]-)

• Product Name: 1H-PYRROLE-2-CARBOXYLIC ACID, 1-[(3-CHLOROPHENYL)METHYL]-
• CAS No: 702670-05-1
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 3235407
• PubChem ID: 5071702
• Update Time: 2025-04-21

1H-PYRROLE-2-CARBOXYLIC ACID, 1-[(3-CHLOROPHENYL)METHYL]- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLE-2-CARBOXYLIC ACID, 1-[(3-CHLOROPHENYL)METHYL]-
• 1-[(3-chlorophenyl)methyl]pyrrole-2-carboxylic Acid
• RS-136270
• Q27088630
• DTXSID401205233
• AKOS011823849
• 1-(3-chlorobenzyl)-1H-pyrrole-2-carboxylic acid
• DB-389495
• 702670-05-1
• GTPL780
• 1-[(3-chlorophenyl)methyl]-1H-pyrrole-2-carboxylic acid
• EU-0096504
• SCHEMBL12951306

• Inchi： 1S/C12H10ClNO2/c13-10-4-1-3-9(7-10)8-14-6-2-5-11(14)12(15)16/h1-7H,8H2,(H,15,16)
• InChI Key： VPTUTBZAHHDMAA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=CC=C1C(=O)O

Computed Properties

• Exact Mass: 235.0400063g/mol
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Color/Form: Solid powder

1H-PYRROLE-2-CARBOXYLIC ACID, 1-[(3-CHLOROPHENYL)METHYL]- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).